Cas no 154108-09-5 (Benzene, 1-(4-iodobutyl)-3-methyl-)
154108-09-5 structure
Product Name:Benzene, 1-(4-iodobutyl)-3-methyl-
CAS No:154108-09-5
MF:C11H15I
MW:274.141275644302
MDL:MFCD29918185
CID:1333613
PubChem ID:54007752
Update Time:2025-04-20
Benzene, 1-(4-iodobutyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(4-iodobutyl)-3-methyl-
- AB93402
- 1-(4-iodobutyl)-3-methylbenzene
- SCHEMBL9221807
- 154108-09-5
-
- MDL: MFCD29918185
- Inchi: 1S/C11H15I/c1-10-5-4-7-11(9-10)6-2-3-8-12/h4-5,7,9H,2-3,6,8H2,1H3
- InChI Key: KQCAELYBBCOPBE-UHFFFAOYSA-N
- SMILES: ICCCCC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 274.02145
- Monoisotopic Mass: 274.02185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-(4-iodobutyl)-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Advanced ChemBlocks | M22749-1G |
1-(4-Iodobutyl)-3-methylbenzene |
154108-09-5 | 97% | 1G |
$375 | 2023-09-15 |
Benzene, 1-(4-iodobutyl)-3-methyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
154108-09-5 (Benzene, 1-(4-iodobutyl)-3-methyl-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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